3-Azabicyclo[3.3.1]nonane-9-carboxylic acid hydrochloride

• IUPAC Name: 3-azabicyclo[3.3.1]nonane-9-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H15NO2.ClH/c11-9(12)8-6-2-1-3-7(8)5-10-4-6;/h6-8,10H,1-5H2,(H,11,12);1H
• InChI Key: GTTFCBYXLRURIO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNCC(C1)C2C(=O)O.Cl
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol
• CAS No.: 1240527-74-5

Description

3-Azabicyclo[3.3.1]nonane-9-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1240527-74-5. It has a molecular weight of 205.68.

Synthesis Analysis

Synthetically attractive 3-azabicyclo[3.3.1]nonane derivatives can be synthesized directly from aromatic ketones, paraformaldehyde, and dimethylamine via a novel one-pot tandem Mannich annulation. This is the first example of aromatic ketones used as a practical precursor to obtain 3-azabicyclo[3.3.1]nonane in good yields (up to 83%).

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15NO2.ClH/c11-9(12)8-6-2-1-3-7(8)5-10-4-6;/h6-8,10H,1-5H2,(H,11,12);1H. The InChI key is GTTFCBYXLRURIO-UHFFFAOYSA-N.

Chemical Reactions Analysis

The synthesis of 2-azabicyclo[3.3.1]nonanes has been discussed in various studies, focusing on synthetic studies of the macrocyclic diamine alkaloids, sarain A and madangamines. These alkaloids have a 2-azabicyclo[3.3.1]nonane that is fused with an N-heterocycle.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Enantioselective Synthesis Applications

• Garrido, Nieto, and Díez (2013) developed an asymmetric synthesis method for a compound related to 3-Azabicyclo[3.3.1]nonane-9-carboxylic acid, highlighting its potential in creating molecular complexity and aiding in tripeptide synthesis (Garrido, Nieto, & Díez, 2013).

Synthesis and Properties

• Thompson et al. (1987) synthesized and characterized various derivatives of 3-azabicyclo[3.3.1]nonane, exploring their potential as antiarrhythmic agents (Thompson et al., 1987).
• Radchenko et al. (2009) reported practical syntheses of 3-azabicyclo[3.3.1]nonane carboxylic acid analogs, contributing to the development of conformationally restricted compounds (Radchenko et al., 2009).

Structural and Conformational Studies

• Arias-Pérez et al. (1997) conducted a structural study on various 3-azabicyclo[3.3.1]nonane derivatives, employing molecular mechanics calculations and NMR spectroscopy to understand their conformational behavior (Arias-Pérez, Alejo, & Maroto, 1997).

Pharmaceutical and Medicinal Chemistry

• Moskalenko and Boev (2009) explored the reactivity of 3-azabicyclo[3.3.1]nonan-9-ones with various nucleophiles, offering insights into the synthesis of potential pharmacological agents (Moskalenko & Boev, 2009).
• Oki et al. (1970) studied 3-azabicyclo [3.3.1] nonane derivatives for their analgesic properties, demonstrating their potential in pain management (Oki et al., 1970).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.